Cas no 921563-68-0 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
• CAS No: 921563-68-0
• MF: C₂₂H₂₅FN₂O₃
• MW: 384.443909406662
• CID: 6236110
• PubChem ID: 40887559
• Update Time: 2025-05-22

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
• AKOS024633362
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(4-fluorophenyl)acetamide
• F2262-0359
• 921563-68-0
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C22H25FN2O3/c1-4-11-25-18-13-17(9-10-19(18)28-14-22(2,3)21(25)27)24-20(26)12-15-5-7-16(23)8-6-15/h5-10,13H,4,11-12,14H2,1-3H3,(H,24,26)
• InChI Key： ZMFFZTNWFINEDB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)N(CCC)C(C(C)(C)CO2)=O)=O

Computed Properties

• Exact Mass: 384.18492083g/mol
• Monoisotopic Mass: 384.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 921563-68-0)

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 921563-68-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. This benzoxazepine derivative is characterized by its unique tetrahydro-1,5-benzoxazepin core, which is further modified with a 4-fluorophenyl acetamide moiety. Such structural features make it a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the potential of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide as a modulator of key biological pathways. Its fluorophenyl group enhances its binding affinity to specific protein targets, while the propyl side chain contributes to its pharmacokinetic properties. Researchers are particularly interested in its role as a potential G-protein-coupled receptor (GPCR) ligand, a class of targets that are critical in drug discovery for conditions like neurodegenerative diseases and chronic pain.

The synthesis of CAS No. 921563-68-0 involves multi-step organic reactions, including cyclization and amide coupling techniques. Advanced analytical methods such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Given the growing demand for precision medicine, this compound's well-defined structure and reproducible synthesis make it a valuable tool for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In the context of current trends, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide aligns with the increasing focus on small-molecule therapeutics and targeted drug delivery. Its potential applications in neuroprotection and anti-inflammatory therapies are particularly relevant, as these areas are heavily researched in the wake of rising global health challenges. Moreover, its fluorinated structure resonates with the pharmaceutical industry's interest in fluorine-containing drugs, which often exhibit enhanced metabolic stability and bioavailability.

From an SEO perspective, this compound addresses common queries such as "benzoxazepine derivatives in drug discovery", "fluorophenyl acetamide applications", and "CAS 921563-68-0 uses". Its relevance to AI-driven drug design and computational chemistry further enhances its visibility in scientific literature and patent databases. As the field of personalized medicine evolves, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide stands out as a compound with both theoretical and practical significance.

In conclusion, CAS No. 921563-68-0 represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its intricate structure and potential therapeutic benefits make it a subject of ongoing research, with implications for drug development and biomedical innovation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs and shaping the future of small-molecule therapeutics.